Cas no 1956322-88-5 (1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride)

• Product Name: 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride
• CAS No: 1956322-88-5
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 5163010
• Update Time: 2025-05-22

1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride
• 1,7-Dimethyl-1H-benzo[d]imidazol-2-aminehydrochloride

• Inchi： 1S/C9H11N3.ClH/c1-6-4-3-5-7-8(6)12(2)9(10)11-7;/h3-5H,1-2H3,(H2,10,11);1H
• InChI Key： QOHVRNOWUSRENA-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(N)=NC2C=CC=C(C)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Topological Polar Surface Area: 43.8

Additional information on 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride

Comprehensive Overview of 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride (CAS No. 1956322-88-5)

1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride (CAS No. 1956322-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole derivatives, a class known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural properties, which make it a promising candidate for drug development and other advanced scientific studies.

The 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine moiety is a critical feature of this compound, contributing to its stability and reactivity. The addition of hydrochloride enhances its solubility, making it more suitable for various experimental and industrial applications. This compound is often explored in the context of small molecule inhibitors, kinase research, and medicinal chemistry, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for benzimidazole derivatives has surged, driven by their potential in treating a wide range of conditions. 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is no exception, with studies highlighting its role in modulating specific biochemical pathways. Its CAS No. 1956322-88-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are crucial for reproducible results. Additionally, the compound's stability under various conditions is a topic of interest, as it impacts storage and handling procedures.

The versatility of 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride extends to its potential use in high-throughput screening and drug discovery. Its molecular structure allows for selective interactions with biological targets, making it a valuable tool in identifying new therapeutic agents. This aligns with the growing focus on AI-driven drug discovery, where computational models predict compound efficacy before laboratory testing.

Another area of exploration is the compound's mechanism of action in specific biological systems. Understanding how it interacts with enzymes or receptors can provide insights into its therapeutic potential. This is particularly relevant in the context of personalized medicine, where treatments are tailored to individual genetic profiles.

From a commercial perspective, 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is available through specialized chemical suppliers, often in quantities tailored for research purposes. Its CAS No. 1956322-88-5 ensures precise identification, minimizing the risk of errors in procurement. Researchers are advised to verify the compound's specifications, including purity and analytical data, before use.

In summary, 1,7-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride (CAS No. 1956322-88-5) represents a fascinating area of study in modern chemistry and pharmacology. Its unique properties and potential applications make it a subject of ongoing research, with implications for both academic and industrial settings. As scientific advancements continue, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.